N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]cyclopropanecarboxamide

• IUPAC Name: N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C22H21NO5/c1-12-16-8-7-15(23-22(25)13-4-5-13)11-18(16)28-21(12)20(24)14-6-9-17(26-2)19(10-14)27-3/h6-11,13H,4-5H2,1-3H3,(H,23,25)
• InChI Key: XOYGXKRJBUTZHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3CC3)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol

Description

N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]cyclopropanecarboxamide, commonly known as DMBC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. DMBC is a cyclopropane-containing benzofuran derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Oxidation Reactions

The synthesis of tetrahydrobenzofuran derivatives, including compounds related to N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]cyclopropanecarboxamide, has been achieved through alkaline hydrogen peroxide treatment, leading to unprecedented transformations. These derivatives have been further converted into 2-hydroxy-2-(4-oxo-2-phenyl-4,5-dihydro-1,3-oxazol-5-yl)cyclohexane-1,3-diones by dimethyldioxirane oxidation, showcasing their potential for further chemical manipulations and applications in scientific research (Levai et al., 2002).

Antimicrobial Properties

Research into compounds related to N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]cyclopropanecarboxamide has also explored their antimicrobial properties. For instance, cassane-type furanoditerpenoids isolated from Caesalpinia pulcherrima have shown activity against several bacteria and fungi, indicating the potential for these compounds to be used in the development of new antimicrobial agents (Ragasa et al., 2002).

Cyclization and Chemical Transformations

The treatment of specific benzofuran-3-carboxylic acids has led to the synthesis of complex structures such as 2,3-dimethoxy-7-methyl-7,12-dihydro-6H-[1]-benzofuro-[2,3-c]-[1]-benzazepin-6,12-dione, showcasing the compound's potential for facilitating the development of novel chemical entities through cyclization and other transformations (Jackson & Marriott, 2002).

Novel Benzodifuranyl Derivatives

Research focused on novel benzodifuranyl derivatives derived from reactions involving similar compounds has highlighted their application as anti-inflammatory and analgesic agents. Such studies underline the broader pharmaceutical applications of these compounds beyond their basic chemical interest (Abu‐Hashem et al., 2020).

Fluorine-18 Labeling for Biological Studies

In the context of biological studies, the synthesis of fluorinated derivatives of WAY 100635 for labeling with fluorine-18 demonstrates the compound's utility in developing tools for neuroimaging and the study of biological pathways, providing insights into the dynamic changes in serotonin levels (Lang et al., 1999).